Cas no 1806951-10-9 (Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate
• CAS No: 1806951-10-9
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4876281
• Update Time: 2025-06-09

Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-9(17)3-6-8(4-15)16-5-7(14)10(6)11(12)13/h5,11H,2-3H2,1H3
• InChI Key： LDBBJNLDYKHDMT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(=C1C(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate

Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1806951-10-9): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate, identified by its CAS number 1806951-10-9, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a cyano group, a difluoromethyl substituent, and an iodine atom, make it an exceptionally valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>2-cyano moiety in Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating its participation in nucleophilic addition reactions. This feature is particularly advantageous when designing molecules that require interactions with biological targets such as enzymes and receptors. Additionally, the< strong>4-(difluoromethyl) group contributes to the metabolic stability of the compound by resisting oxidative degradation, a critical factor in drug development where prolonged half-life often correlates with improved efficacy.

The< strong>5-iodopyridine core of Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate provides a versatile handle for further functionalization through cross-coupling reactions. Iodine is well-known for its reactivity with palladium catalysts, enabling the formation of carbon-carbon bonds through processes such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, allowing chemists to append diverse pharmacophores to the pyridine scaffold. Such flexibility is indispensable when designing molecules with tailored biological activities.

The< strong>3-acetate group at the third position of the pyridine ring not only imparts additional functionality for further derivatization but also influences the electronic properties of the molecule. The acetate group can participate in hydrogen bonding interactions, which can be critical for optimizing binding affinity to biological targets. Moreover, it can be readily converted into other functional groups such as amides or carboxylic acids through standard chemical transformations, broadening the scope of applications for Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate.

In recent years, Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate has been leveraged in several cutting-edge research projects aimed at developing innovative therapeutic strategies. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The combination of the cyano and difluoromethyl groups enhances binding affinity to ATP-binding pockets of kinases, while the iodine atom allows for further modifications to optimize selectivity and reduce off-target effects.

Another area where Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate has shown promise is in the development of antiviral agents. The structural motifs present in this compound can be modified to target viral proteases and polymerases, disrupting critical steps in the viral life cycle. Researchers have utilized palladium-catalyzed cross-coupling reactions involving this intermediate to construct highly specific inhibitors that exhibit potent antiviral activity with minimal toxicity.

The< strong>Ethyl group at the end of the molecule not only serves as a protecting group for the carboxylic acid but also influences the overall physicochemical properties of the compound. Ethyl esters are generally more lipophilic than their corresponding carboxylic acids, which can be advantageous when designing molecules intended for oral administration. This balance between lipophilicity and polarity is crucial for achieving optimal pharmacokinetic profiles.

The growing interest in fluorinated compounds has further highlighted the significance of Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate. Fluoro substituents are widely incorporated into pharmaceuticals due to their ability to improve metabolic stability, enhance binding affinity, and modulate pharmacokinetic properties. The< strong>4-(difluoromethyl) group in this compound exemplifies such benefits, making it an attractive scaffold for drug discovery efforts targeting a wide range of diseases.

In conclusion, Ethyl 2-cyano-4-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1806951-10-9) is a multifaceted compound with immense potential in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for developing novel therapeutic agents. The ongoing research utilizing this compound underscores its importance in modern drug discovery and highlights its role in addressing some of today's most pressing medical challenges.